3-Tert-butyl-1-[1-(5-fluoro-6-phenylpyrimidin-4-yl)azetidin-3-yl]-1-methylurea

• IUPAC Name: 3-tert-butyl-1-[1-(5-fluoro-6-phenylpyrimidin-4-yl)azetidin-3-yl]-1-methylurea
• InChI: InChI=1S/C19H24FN5O/c1-19(2,3)23-18(26)24(4)14-10-25(11-14)17-15(20)16(21-12-22-17)13-8-6-5-7-9-13/h5-9,12,14H,10-11H2,1-4H3,(H,23,26)
• InChI Key: OFBLEHBZAZNFMT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NC(=O)N(C)C1CN(C1)C2=NC=NC(=C2F)C3=CC=CC=C3
• Molecular Formula: C19H24FN5O
• Molecular Weight: 357.4 g/mol

Description

This compound is a complex organic molecule that contains several functional groups and structural features, including a tert-butyl group, a pyrimidine ring, an azetidine ring, and a urea linkage.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. It might involve reactions such as nucleophilic substitution, ring formation, and carbonyl chemistry.

Molecular Structure Analysis

The molecule contains several cyclic structures, including a pyrimidine ring and an azetidine ring. These rings can have significant effects on the molecule’s reactivity and properties.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the various functional groups present in the molecule. For example, the pyrimidine ring might undergo reactions at the nitrogen atoms, and the urea linkage could participate in acid-base reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its structure. For example, the presence of polar functional groups like the urea linkage could make it more soluble in polar solvents.

Mechanism of Action

Without specific context, it’s hard to predict the exact mechanism of action of this compound. If it’s a drug, its mechanism would depend on the biological target it interacts with.

Future Directions

The study and application of this compound would depend on its properties and reactivity. It could potentially be used in various fields like medicinal chemistry, materials science, or chemical synthesis, depending on its properties.